Cas no 10511-39-4 (Ethanone, 1,1'-(9-pentyl-9H-carbazole-3,6-diyl)bis-)

Ethanone, 1,1'-(9-pentyl-9H-carbazole-3,6-diyl)bis- structure
10511-39-4 structure
Product Name:Ethanone, 1,1'-(9-pentyl-9H-carbazole-3,6-diyl)bis-
CAS No:10511-39-4
MF:C21H23NO2
MW:321.41282582283
CID:1150578
PubChem ID:622092
Update Time:2025-04-20

Ethanone, 1,1'-(9-pentyl-9H-carbazole-3,6-diyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1,1'-(9-pentyl-9H-carbazole-3,6-diyl)bis-
    • 3,6-Diacetyl-9-pentyl-9H-carbazole
    • STL328295
    • 3,6-DIACETYL-9-PENTYLCARBAZOLE
    • 1-(6-acetyl-9-pentylcarbazol-3-yl)ethanone
    • Q63398379
    • 3,6-Diacetyl-9-H-amylcarbazole
    • 10511-39-4
    • ONKOWYDIQMQTBF-UHFFFAOYSA-N
    • 1,1'-(9-pentyl-9H-carbazole-3,6-diyl)diethanone
    • DTXSID601347776
    • 3,6-Diacetyl-9-n-amylcarbazole
    • AKOS003653924
    • Inchi: 1S/C21H23NO2/c1-4-5-6-11-22-20-9-7-16(14(2)23)12-18(20)19-13-17(15(3)24)8-10-21(19)22/h7-10,12-13H,4-6,11H2,1-3H3
    • InChI Key: ONKOWYDIQMQTBF-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC2=C(C=1)C1C=C(C(C)=O)C=CC=1N2CCCCC

Computed Properties

  • Exact Mass: 321.17299
  • Monoisotopic Mass: 321.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • PSA: 39.07
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